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Compound of Interest

Compound Name: (+)-Adrenosterone

Cat. No.: B14791838

Get Quote

Introduction
(+)-Adrenosterone, also known as Reichstein's substance G or androst-4-ene-3,11,17-trione,

is a steroid hormone with weak androgenic effects.[1] It functions as a competitive inhibitor of

hydroxysteroid (11-beta) dehydrogenase 1 (HSD11β1), an enzyme that catalyzes the

conversion of inactive cortisone to active cortisol.[1] This inhibitory action makes (+)-
Adrenosterone a compound of interest in research areas such as fat metabolism, muscle

mass regulation, and the suppression of metastatic progression of certain cancer cells.[1]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in in vitro and in vivo studies. This document provides a detailed protocol

for the preparation of stock solutions of (+)-Adrenosterone, focusing on the use of dimethyl

sulfoxide (DMSO) as a solvent, and includes essential data on its physicochemical properties

and storage conditions.

Physicochemical Properties of (+)-Adrenosterone
A summary of the key quantitative data for (+)-Adrenosterone is presented in the table below

for easy reference.
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Property Value Source

Molecular Formula C₁₉H₂₄O₃ [2][3][4]

Molecular Weight 300.39 g/mol [3][5][6]

Appearance
White to off-white solid; small

white needles
[3][4]

Melting Point 219-224 °C [3][4][6][7]

Solubility in DMSO ≥22.38 mg/mL to 31.25 mg/mL [1][8]

Solubility in other solvents

Insoluble in water and ethanol;

slightly soluble in chloroform

and ethyl acetate.[3][8][9]

Storage (Powder) -20°C for up to 3 years [1][5]

Storage (in Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][5]

Experimental Protocol: Preparation of a 10 mM (+)-
Adrenosterone Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (+)-Adrenosterone in

DMSO. This concentration is a common starting point for subsequent dilutions for various

experimental assays.

Materials and Equipment
(+)-Adrenosterone powder (purity ≥97%)[10]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer
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Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
(+)-Adrenosterone is toxic if swallowed and may cause an allergic skin reaction.[2]

It is crucial to handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, throughout the

procedure.[6]

Consult the Safety Data Sheet (SDS) for (+)-Adrenosterone for comprehensive safety

information before handling.[1][11]

Procedure
Equilibration: Before weighing, allow the vial of (+)-Adrenosterone powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture on the

compound.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of (+)-
Adrenosterone using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 300.39 g/mol x 1000 mg/g = 3.00 mg

Weighing: Carefully weigh out the calculated amount of (+)-Adrenosterone powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber glass

vial.

Solvent Addition: Add the calculated volume of DMSO to the tube or vial containing the (+)-
Adrenosterone powder. For the example above, add 1 mL of DMSO.
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Dissolution:

Cap the tube or vial securely and vortex the mixture for 1-2 minutes to facilitate

dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If dissolution is slow, gentle warming (e.g., in a 37°C water bath) and/or sonication can be

used to aid the process.[1][5] Note that hygroscopic DMSO can impact solubility, so using

newly opened DMSO is recommended.[1]

Storage:

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[12][13]

Store the aliquots at -20°C or -80°C in tightly sealed tubes or vials to protect from light and

moisture.[1][5]

Properly label all tubes with the compound name, concentration, solvent, and date of

preparation.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a (+)-Adrenosterone stock

solution.
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Workflow for (+)-Adrenosterone Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate (+)-Adrenosterone
 to Room Temperature

Calculate Required Mass
(e.g., for 10 mM solution)

Weigh (+)-Adrenosterone Powder

Add Anhydrous DMSO

Vortex to Dissolve

Optional: Gentle Warming
 or Sonication

If needed

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (+)-Adrenosterone stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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